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Compound of Interest
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Cat. No.: B10814303 Get Quote

Essential Safety and Handling Guide for OD36
Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

OD36 hydrochloride, a potent receptor-interacting protein kinase 2 (RIPK2) inhibitor.

Adherence to these procedures is essential to ensure personnel safety and maintain a safe

laboratory environment.

OD36 hydrochloride is a potent compound requiring careful handling to prevent exposure.[1]

[2] The primary hazards include being harmful if swallowed and very toxic to aquatic life with

long-lasting effects. Therefore, stringent protocols for personal protective equipment (PPE),

operational procedures, and waste disposal are mandatory.

I. Personal Protective Equipment (PPE)
The selection and proper use of PPE are the most critical lines of defense against exposure to

OD36 hydrochloride. The following table summarizes the recommended PPE for various

handling scenarios.
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Operation Required PPE
Key Specifications & Best

Practices

Handling Solid Compound

(Weighing, Aliquoting)

- Primary Eye Protection:

Chemical splash goggles

meeting ANSI Z87.1

standards.

- A face shield worn over safety

glasses is required for any

procedure with a high risk of

splashing or aerosol

generation.

- Gloves: Double-gloving with

nitrile or neoprene gloves.

- Inner glove should be tucked

under the lab coat cuff, and the

outer glove should extend over

the cuff. Change outer gloves

immediately upon

contamination and every 30-60

minutes during extended

procedures.

- Body Protection: A

disposable, solid-front gown

with tight-fitting cuffs.

- Gown should be resistant to

chemical permeation.

- Respiratory Protection: A

NIOSH-approved respirator is

required.

- For low-dust procedures in a

certified chemical fume hood, a

half-mask respirator with P100

(or N95 for oil-free

environments) particulate

filters may be sufficient. For

open handling or potential for

aerosolization, a Powered Air-

Purifying Respirator (PAPR) is

recommended.[3]

Handling Solubilized

Compound (e.g., in DMSO)

- Primary Eye Protection:

Safety glasses with side

shields.

- Chemical splash goggles are

recommended if there is a

significant splash hazard.

- Gloves: Single pair of nitrile

or neoprene gloves.

- Change gloves immediately if

contaminated.
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- Body Protection: Standard

laboratory coat.

- Ensure the lab coat is fully

buttoned.

Important Considerations for PPE:

Glove Selection: While specific breakthrough time data for OD36 hydrochloride is not

available, nitrile and neoprene gloves are generally recommended for handling a wide range

of chemicals. Always inspect gloves for any signs of degradation or puncture before use.

Respiratory Protection: The choice of respirator depends on a site-specific risk assessment.

All personnel required to wear respirators must be properly fit-tested and trained in their use,

maintenance, and limitations.

PPE Disposal: All disposable PPE used when handling OD36 hydrochloride should be

considered contaminated and disposed of as hazardous waste.

II. Operational Plan: A Step-by-Step Guide
Safe handling of OD36 hydrochloride requires adherence to a strict operational workflow. The

following diagram illustrates the key decision points and procedures from receiving the

compound to its final use in an experiment.
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III. Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol outlines the steps for preparing a stock solution of OD36 hydrochloride, a

common procedure in a research setting.

Materials:

OD36 hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Pipettors and sterile, filtered pipette tips

Vortex mixer

Procedure:

Preparation:

Ensure all work is performed in a certified chemical fume hood.

Don all required PPE for handling solid compounds as detailed in the PPE table.

Decontaminate the work surface before and after use.

Weighing:

Tare a clean, empty microcentrifuge tube or vial on the analytical balance.

Carefully add the desired amount of OD36 hydrochloride powder to the tube. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.67 mg of the compound

(Molecular Weight: 367.23 g/mol ).[1]
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Record the exact weight.

Solubilization:

Using a calibrated pipette, add the calculated volume of anhydrous DMSO to the tube

containing the OD36 hydrochloride powder. OD36 hydrochloride is soluble to 100 mM

in DMSO.[1]

For 3.67 mg of the compound, add 1 mL of DMSO to achieve a 10 mM solution.

Cap the tube or vial securely.

Mixing:

Vortex the solution until the OD36 hydrochloride is completely dissolved. Gentle warming

may be required for some compounds, but it is best to start at room temperature.

Storage:

Label the tube or vial clearly with the compound name, concentration, solvent, date of

preparation, and your initials.

Store the stock solution at -20°C for short-term storage or -80°C for long-term storage.

IV. Disposal Plan
Proper disposal of OD36 hydrochloride and all contaminated materials is crucial to prevent

environmental contamination and accidental exposure.
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Waste Type Disposal Container Disposal Procedure

Solid OD36 Hydrochloride
Labeled hazardous chemical

waste container.

Collect in a clearly labeled,

sealed container.

Contaminated Labware (e.g.,

pipette tips, tubes)

Labeled hazardous chemical

waste container (sharps

container for sharp items).

Place all contaminated

disposable labware into a

designated hazardous waste

container.

Liquid Waste (e.g., unused

stock solutions)

Labeled hazardous chemical

waste container for liquid

waste.

Collect in a compatible, sealed

container. Do not pour down

the drain.

Contaminated PPE (gloves,

gown)

Labeled hazardous chemical

waste bag or container.

Place all used disposable PPE

into a designated hazardous

waste container immediately

after use.

The following diagram outlines the logical flow for the disposal of waste generated from

working with OD36 hydrochloride.
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Disposal Plan for OD36 Hydrochloride Waste
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Disposal Plan for OD36 Hydrochloride Waste

By implementing these safety and handling procedures, researchers can minimize the risks

associated with OD36 hydrochloride and ensure a safe and compliant laboratory

environment. Always consult your institution's specific safety guidelines and the Safety Data

Sheet (SDS) for the most comprehensive information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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